(2S,2'S)-Oscillol

• Molecular Formula: C40H56O4
• Molecular Weight: 600.9 g/mol
• IUPAC Name: (3S,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E,30S)-2,6,10,14,19,23,27,31-octamethyldotriaconta-4,6,8,10,12,14,16,18,20,22,24,26,28-tridecaene-2,3,30,31-tetrol
• InChI: InChI=1S/C40H56O4/c1-31(19-13-21-33(3)23-15-25-35(5)27-29-37(41)39(7,8)43)17-11-12-18-32(2)20-14-22-34(4)24-16-26-36(6)28-30-38(42)40(9,10)44/h11-30,37-38,41-44H,1-10H3/b12-11+,19-13+,20-14+,23-15+,24-16+,29-27+,30-28+,31-17+,32-18+,33-21+,34-22+,35-25+,36-26+/t37-,38-/m0/s1
• InChI Key: FREWEFHGNSZGSU-WICQBGSZSA-N
• Isomeric SMILES: C/C(=C\C=C\C=C(\C=C\C=C(\C=C\C=C(\C=C\[C@H](O)C(O)(C)C)/C)/C)/C)/C=C/C=C(/C=C/C=C(/C=C/[C@H](O)C(O)(C)C)\C)\C
• Canonical SMILES: CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O

Description

(2S,2'S)-Oscillol is a didehydroxy-carotene derivative and a carotenoid of significance in microbiological and biochemical research. This compound is identified as a major carotenoid in the primitive cyanobacterium Gloeobacter violaceus PCC 7421, where it is found conjugated as (2S,2'S)-oscillol 2,2'-di(α-L-fucoside) . Carotenoids like oscillol are essential components in photosynthetic organisms, serving critical roles in light-harvesting, photoprotection against oxidative damage, and stabilizing photosynthetic membranes . The compound is part of a distinctive class of cyanobacterial carotenoids that are glycosylated at the 2'-OH position, a structural feature it shares with myxol glycosides . This specific glycosylation pattern is a key area of interest for studying carotenoid biosynthesis pathways and the enzymes involved, such as glycosyltransferases . Research into (2S,2'S)-Oscillol provides valuable insights into the evolutionary biology of photosynthesis, as its presence in basal cyanobacteria like Gloeobacter offers clues about ancestral carotenoid properties . This product is intended for use as a standard in chromatography, for studying cyanobacterial metabolism, and for investigating the structure and function of pigments in photosynthetic complexes. For Research Use Only. Not for diagnostic or therapeutic use.

Biosynthesis of 2s,2 S Oscillol and Its Glycosides

Elucidation of Biosynthetic Pathways

Research based on carotenoid identification and complete genomic sequencing has led to the proposal of a comprehensive biosynthetic pathway for (2S,2'S)-oscillol and its derivatives. nih.govmicrobiologyresearch.org The pathway begins with the formation of universal isoprenoid precursors and proceeds through a series of enzymatic reactions including desaturation, hydration, and hydroxylation to form the core oscillol structure, which is then further modified by glycosylation.

The formation of the C40 tetrol core of (2S,2'S)-oscillol from basic building blocks is catalyzed by a dedicated enzymatic cascade. vulcanchem.comnih.gov This process involves the sequential action of synthases, desaturases, and hydratases to build and modify the polyene chain.

The initial building blocks for all carotenoids, including (2S,2'S)-oscillol, are the five-carbon (C5) isoprenoid precursors, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). nih.govwikipedia.org In bacteria like Gemmatimonas aurantiaca, these precursors are synthesized via the mevalonate-independent 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, also known as the 1-deoxy-D-xylulose 5-phosphate (DXP) pathway. nih.govwikipedia.orgresearchgate.netresearchgate.net This pathway starts with the condensation of pyruvate (B1213749) and glyceraldehyde 3-phosphate to produce DXP, which is then converted through a series of intermediates to IPP and DMAPP. nih.govresearchgate.netresearchgate.net

The synthesis of the first C40 carotenoid, phytoene (B131915), is a critical step in the pathway. researchgate.net Geranylgeranyl pyrophosphate (GGPP) synthase (CrtE) first catalyzes the formation of the C20 molecule GGPP from the C5 precursors. nih.govmdpi.com Subsequently, phytoene synthase (CrtB) catalyzes the condensation of two GGPP molecules to form the colorless phytoene. vulcanchem.commicrobiologyresearch.orgresearchgate.net

This phytoene molecule then undergoes a series of four desaturation reactions to produce the red-colored, fully conjugated carotenoid, lycopene (B16060). researchgate.net In many bacteria, these sequential desaturations are catalyzed by a single enzyme, phytoene desaturase (CrtI). microbiologyresearch.orgresearchgate.netcore.ac.uk The action of CrtI extends the system of conjugated double bonds, which is responsible for the light-absorbing properties of carotenoids. vulcanchem.comresearchgate.net

Table 1: Key Enzymes in the Biosynthesis of the Lycopene Precursor

Gene	Enzyme	Function
crtE	Geranylgeranyl Pyrophosphate Synthase	Synthesizes C20 geranylgeranyl pyrophosphate (GGPP) from C5 isoprenoid precursors. nih.gov
crtB	Phytoene Synthase	Catalyzes the condensation of two GGPP molecules to form C40 phytoene. vulcanchem.comresearchgate.net
crtI	Phytoene Desaturase	Performs sequential desaturation of phytoene to produce lycopene. nih.govmicrobiologyresearch.orgresearchgate.net

Following the formation of lycopene, the terminal ends of the molecule are modified by hydration. The enzyme carotenoid 1,2-hydratase (CruF) is responsible for the introduction of hydroxyl groups at the C-1 and C-2 positions of the ψ-ends of lycopene. vulcanchem.comnih.govmicrobiologyresearch.org This reaction converts the hydrophobic terminal groups into hydrophilic 1,2-diol structures, a key step toward the formation of the oscillol tetrol structure. nih.gov Homologs of CruF have been identified in cyanobacteria and other bacteria that produce similar hydroxylated carotenoids. nih.gov

The final step in forming the core (2S,2'S)-oscillol structure is the hydroxylation at the C-2 and C-2' positions. plos.orgplos.org However, a gene encoding a specific 2,2'-hydroxylase for this reaction has not been identified in the genomes of oscillol-producing organisms like Gemmatimonas aurantiaca. vulcanchem.comnih.govescholarship.org This suggests that the hydroxylation may be carried out by an enzyme with a novel or yet-uncharacterized function, or that another enzyme in the pathway performs this role. nih.gov The absence of an obvious candidate for the 2,2'-hydroxylase is a notable gap in the complete elucidation of the biosynthetic pathway. nih.govescholarship.org

Glycosylation is a common modification of carotenoids in many bacteria, altering their solubility and interaction with cellular membranes. vulcanchem.com Glycosyltransferases are enzymes that catalyze the attachment of sugar moieties to acceptor molecules. uzh.ch In the case of (2S,2'S)-oscillol, this modification is crucial for the formation of its primary derivatives.

The major carotenoid in Gemmatimonas aurantiaca is (2S,2'S)-oscillol 2,2'-di-(alpha-L-rhamnoside). nih.govmicrobiologyresearch.org This molecule is synthesized by the action of a carotenoid 2-O-rhamnosyltransferase, encoded by the cruG gene. vulcanchem.comnih.gov This enzyme transfers rhamnose moieties to the hydroxyl groups at the C-2 and C-2' positions of the (2S,2'S)-oscillol core. vulcanchem.com In addition to the major diglycoside, a minor, novel carotenoid, (2S)-deoxyoscillol 2-(alpha-L-rhamnoside), has also been identified, indicating that the glycosylation process can be sequential or varied. nih.govmicrobiologyresearch.org

Table 2: Glycosyltransferase in (2S,2'S)-Oscillol Glycoside Formation

Gene	Enzyme	Function
cruG	Carotenoid 2-O-rhamnosyltransferase	Transfers rhamnose moieties to the C-2 and C-2' hydroxyl groups of the (2S,2'S)-oscillol core structure. vulcanchem.comnih.gov

Glycosylation Steps and Glycosyltransferase Activity

Role of Carotenoid 2-O-Rhamnosyltransferase (CruG) in Dirhamnoside Formation

A pivotal enzyme in the glycosylation of (2S,2'S)-oscillol is carotenoid 2-O-rhamnosyltransferase, encoded by the cruG gene. microbiologyresearch.orgresearchgate.net This enzyme is responsible for the transfer of rhamnose sugar moieties to the oscillol backbone, leading to the formation of dirhamnoside derivatives. Specifically, CruG catalyzes the attachment of two α-L-rhamnose units to the C-2 and C-2' hydroxyl groups of the (2S,2'S)-oscillol molecule. microbiologyresearch.org This process results in the creation of the major carotenoid found in Gemmatimonas aurantiaca, (2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside). microbiologyresearch.orgnih.gov The action of CruG is a critical final step in the biosynthesis of these complex glycosylated carotenoids. researchgate.net

Identification of Glycoside Moieties (e.g., Rhamnose, Fucose, Chinovose)

The sugar units attached to the oscillol backbone can vary among different organisms. In Gemmatimonas aurantiaca, the identified glycoside moiety is α-L-rhamnose. microbiologyresearch.orgresearchgate.net However, in other organisms, such as the cyanobacterium Gloeobacter violaceus, the oscillol is glycosylated with fucose, resulting in (2S,2'S)-oscillol 2,2'-di(α-L-fucoside). genome.jpcore.ac.uk The specific glycosyltransferase present in an organism dictates which sugar will be attached.

Identification of Biosynthetic Intermediates (e.g., (2S)-Deoxyoscillol 2-(α-L-rhamnoside))

The elucidation of the (2S,2'S)-oscillol biosynthetic pathway has been aided by the identification of key intermediates. One such intermediate, discovered in Gemmatimonas aurantiaca, is (2S)-deoxyoscillol 2-(α-L-rhamnoside). microbiologyresearch.orgresearchgate.net This novel carotenoid represents a mono-glycosylated precursor in the pathway. microbiologyresearch.org Its structure suggests a stepwise glycosylation process, where one rhamnose group is added before the second. Another important intermediate is lycopene, which serves as the initial C40 backbone for the subsequent enzymatic modifications. microbiologyresearch.orgresearchgate.netnih.gov

Genetic Basis of (2S,2'S)-Oscillol Biosynthesis

The enzymes responsible for the synthesis of (2S,2'S)-oscillol are encoded by a specific set of genes, often found clustered together in the bacterial genome.

Mapping of Carotenogenesis Genes (e.g., crtE, crtB, crtI, cruF, cruG)

The core set of genes required for the biosynthesis of (2S,2'S)-oscillol 2,2'-dirhamnoside has been identified in Gemmatimonas aurantiaca. microbiologyresearch.org These include:

crtE (Geranylgeranyl pyrophosphate synthase): Catalyzes the formation of geranylgeranyl pyrophosphate. vulcanchem.commicrobiologyresearch.org

crtB (Phytoene synthase): Mediates the condensation of two geranylgeranyl pyrophosphate molecules to form phytoene. vulcanchem.commicrobiologyresearch.org

crtI (Phytoene desaturase): Carries out the desaturation of phytoene to produce lycopene. vulcanchem.commicrobiologyresearch.org

cruF (Carotenoid 1,2-hydratase): Responsible for the hydroxylation of lycopene at the C-1 and C-2 positions to form the oscillol backbone. vulcanchem.commicrobiologyresearch.org

cruG (Carotenoid 2-O-rhamnosyltransferase): Transfers rhamnose moieties to the oscillol structure. microbiologyresearch.orgresearchgate.net

In some photosynthetic bacteria, such as Rhodobacter capsulatus, homologous genes like crtA, crtC, crtE, and crtF have been mapped within a larger photosynthesis gene cluster. nih.gov

Gene	Encoded Enzyme	Function in (2S,2'S)-Oscillol Biosynthesis
crtE	Geranylgeranyl pyrophosphate synthase	Synthesis of the C20 precursor, geranylgeranyl pyrophosphate. vulcanchem.commicrobiologyresearch.org
crtB	Phytoene synthase	Condensation of two GGPP molecules to form the C40 backbone, phytoene. vulcanchem.commicrobiologyresearch.org
crtI	Phytoene desaturase	Four-step desaturation of phytoene to produce lycopene. vulcanchem.commicrobiologyresearch.org
cruF	Carotenoid 1,2-hydratase	Hydroxylation of lycopene at the 1,2 and 1',2' positions. vulcanchem.commicrobiologyresearch.org
cruG	Carotenoid 2-O-rhamnosyltransferase	Addition of rhamnose sugars to the hydroxylated oscillol core. microbiologyresearch.orgresearchgate.net

Genomic Organization of Biosynthetic Loci

In many bacteria, genes for a specific metabolic pathway are organized into clusters on the genome, which facilitates their co-regulation and transfer. nih.gov For instance, in Rhodobacter azotoformans, carotenogenesis genes are found in two separate clusters. nih.gov Similarly, in Salinispora tropica, the genes for carotenoid biosynthesis are located in four distinct genomic regions, indicating a sub-clustered organization. nih.gov The organization of the oscillol biosynthetic genes in Gemmatimonas aurantiaca has been instrumental in proposing the complete pathway. microbiologyresearch.org

Functional Complementation Experiments in Pathway Elucidation

Functional complementation is a powerful technique used to determine the function of a specific gene. nih.gov This method involves introducing a candidate gene into a host organism, typically Escherichia coli, that is engineered to produce a specific substrate in the biosynthetic pathway. researchgate.netresearchgate.net If the introduced gene encodes a functional enzyme, it will convert the substrate into the expected product, which can then be detected. This approach has been crucial in identifying the roles of various carotenoid biosynthesis genes. researchgate.net For example, the function of the crtI gene from Gloeobacter violaceus as a phytoene desaturase was confirmed by expressing it in an E. coli strain that accumulates phytoene, which then led to the production of lycopene. core.ac.uk Similarly, functional complementation has been used to characterize carotenoid ketolases and hydroxylases in cyanobacteria. oup.com

Comparative Biosynthetic Strategies Across Phyla

The biosynthesis of carotenoids, including (2S,2'S)-Oscillol, exhibits remarkable diversity across different biological kingdoms. These variations are particularly evident in the core processes of desaturation, which creates the characteristic polyene chromophore, and the subsequent modification steps of hydroxylation and glycosylation that lead to the final structure of complex xanthophylls.

Divergence in Phytoene Desaturase Types (Bacterial vs. Plant-type)

The conversion of the colorless C40 carotenoid precursor, 15-cis-phytoene (B30313), into the colored compound lycopene is a critical stage in carotenoid biosynthesis. This process involves a series of desaturation reactions that introduce conjugated double bonds. Two fundamentally different strategies for phytoene desaturation have evolved in bacteria versus plants and cyanobacteria. aocs.orgnih.gov

In most bacteria and fungi, a single enzyme, the bacterial-type phytoene desaturase (CrtI), catalyzes the entire sequence of four desaturation steps required to convert phytoene to all-trans-lycopene. researchgate.netmdpi.comresearchgate.net This enzyme can introduce up to four double bonds into the phytoene backbone. mdpi.com The bacterial CrtI is a flavoprotein that is evolutionarily related to methoxyneurosporene dehydrogenase. ebi.ac.uk Depending on the specific microorganism, CrtI can catalyze three, four, or five-step desaturation reactions from 15-cis-phytoene. mdpi.com

In contrast, plants, algae, and cyanobacteria utilize a more complex, multi-component "poly-cis pathway". researchgate.netplos.org This system requires at least four distinct enzymes to accomplish what CrtI does alone in bacteria. aocs.orgresearchgate.net The process begins with the plant-type phytoene desaturase (PDS), which introduces two double bonds into 15-cis-phytoene to produce 9,15,9'-tri-cis-ζ-carotene. plos.org This is followed by the action of ζ-carotene desaturase (ZDS) and two different carotenoid isomerases, ζ-carotene isomerase (Z-ISO) and carotenoid isomerase (CRTISO), which together complete the desaturation and isomerization to yield all-trans-lycopene. aocs.orgresearchgate.net This divergence in enzyme systems means that introducing a bacterial CrtI gene into plants can confer resistance to herbicides like norflurazon, which specifically inhibit the plant-type PDS enzyme. nih.gov

An exception among cyanobacteria is Gloeobacter violaceus, which, reflecting its unique evolutionary position, uses a bacterial-type CrtI for phytoene desaturation instead of the typical cyanobacterial/plant-type pathway. core.ac.uk

Table 1: Comparison of Phytoene Desaturation Pathways

Feature	Bacterial-type Pathway	Plant-type Pathway
Primary Enzyme(s)	Phytoene Desaturase (CrtI)	Phytoene Desaturase (PDS), ζ-Carotene Desaturase (ZDS), ζ-Carotene Isomerase (Z-ISO), Carotenoid Isomerase (CRTISO)
Number of Enzymes	One researchgate.netresearchgate.net	Four aocs.orgresearchgate.net
Mechanism	Catalyzes four sequential desaturation steps and isomerization. researchgate.net	Involves a series of poly-cis intermediates requiring separate desaturation and isomerization steps. plos.org
Initial Substrate	15-cis-phytoene mdpi.com	15-cis-phytoene plos.org
Final Product	all-trans-lycopene mdpi.com	all-trans-lycopene researchgate.net

| Organisms | Most bacteria, Fungi nih.govmdpi.com | Plants, Algae, most Cyanobacteria nih.govresearchgate.net |

Variations in Hydroxylation and Glycosylation Pathways

Following the formation of the basic acyclic C40 backbone of lycopene, further enzymatic modifications such as hydroxylation and glycosylation lead to the vast diversity of xanthophylls, including (2S,2'S)-oscillol and its glycosides. These terminal pathways also show significant variation across phyla.

The biosynthesis of oscillol and its glycosides proceeds from lycopene. researchgate.net In the cyanobacterium Gloeobacter violaceus, the production of oscillol difucoside from lycopene is proposed to require at least four enzymes: a 1,2-hydratase, a 3,4-desaturase, a 2-hydroxylase, and a fucose transferase. core.ac.uk In the bacterium Thermomicrobium roseum, the pathway involves the hydroxylation of lycopene at the 1,1′ and 2,2′ positions to form (2S, 2′S)-oscillol, which is then glycosylated. plos.org While a 1,1' hydroxylase gene was identified in its genome, the specific enzymes for 2,2' hydroxylation remain to be discovered. plos.org

Research on the cyanobacterium Synechococcus sp. strain PCC 7002 has identified key enzymes involved in the synthesis of the related compound myxoxanthophyll (myxol-2' fucoside), providing insights into oscillol biosynthesis. nih.gov The enzyme CruF was identified as a carotenoid 1,2-hydratase that hydroxylates the C-1 position of the ψ-end of lycopene. asm.org This step is crucial as it likely sequesters the substrate from competing cyclization reactions. asm.org Subsequently, a glycosyltransferase, CruG, attaches a sugar moiety to the 2'-OH group. nih.gov This glycosylation at the 2'-position is a distinctive feature of cyanobacterial carotenoid glycosides. nih.govasm.org

The sugar units attached to the oscillol backbone can vary. In many cyanobacteria, the glycoside attached to oscillol is typically a methylpentose such as fucose, rhamnose, or chinovose. researchgate.net For example, Gemmatimonas aurantiaca is known to produce putative (2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside). pnas.org The glycosylation process itself is a highly complex and compartmentalized post-translational modification, involving nucleotide-activated sugar precursors and specific glycosyltransferases. nih.govfor2509.de

Table 2: Key Enzymes in the Biosynthesis of Oscillol and Related Glycosides

Enzyme	Gene	Function	Organism Example
Phytoene Desaturase	crtI	Converts phytoene to lycopene (bacterial-type)	Gloeobacter violaceus core.ac.uk
Carotenoid 1,2-hydratase	cruF	Hydroxylation at the C-1' position of a carotenoid's ψ-end	Synechococcus sp. PCC 7002 nih.govasm.org
Carotenoid 2'-O-glycosyltransferase	cruG	Transfers a sugar moiety to the 2'-hydroxyl group	Synechococcus sp. PCC 7002 nih.gov
β-carotene ketolase	crtW	Introduces a keto group to produce ketocarotenoids	Cyanobacteria mdpi.com

| β-carotene hydroxylase | crtR | Introduces hydroxyl groups at C-3 and C-3' of β-carotene | Cyanobacteria mdpi.com |

Occurrence and Distribution of 2s,2 S Oscillol in Biological Systems

Natural Occurrence in Microbial Lineages

The identification of (2S,2'S)-oscillol derivatives in the phylum Gemmatimonadetes marked a significant discovery, as these compounds were previously thought to be exclusive to cyanobacteria. microbiologyresearch.orgnih.gov

In Gemmatimonas aurantiaca, a Gram-negative bacterium, the major carotenoid identified is (2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside). microbiologyresearch.orgnih.govmicrobiologyresearch.org This finding was the first report of an oscillol diglycoside in a bacterial phylum other than Cyanobacteria. microbiologyresearch.orgnih.govmicrobiologyresearch.org The presence of this compound contributes to the distinctive orange color of the bacterium. Minor carotenoids, including (2S)-deoxyoscillol 2-(α-L-rhamnoside), have also been identified in G. aurantiaca. microbiologyresearch.orgnih.govmicrobiologyresearch.org

The photosynthetic species Gemmatimonas phototrophica also produces oscillol 2,2'-dirhamnosides. researchgate.net In this organism, (2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside) is a dominant carotenoid. nih.govfrontiersin.org Another species, Gemmatimonas groenlandica, also produces (2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside), although it constitutes a minor fraction of its total carotenoids. frontiersin.org The presence of these carotenoids in both non-phototrophic and phototrophic members of Gemmatimonadetes suggests a shared biosynthetic heritage. pnas.org

Table 1: (2S,2'S)-Oscillol Derivatives in Gemmatimonadetes

Species	(2S,2'S)-Oscillol Derivative	Relative Abundance
Gemmatimonas aurantiaca	(2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside)	Major
Gemmatimonas phototrophica	(2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside)	Dominant
Gemmatimonas groenlandica	(2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside)	Minor

The first discoveries of (2S,2'S)-oscillol were in the phylum Cyanobacteria, where it exists as various glycosylated derivatives. These compounds are found in a limited number of cyanobacterial species. microbiologyresearch.orgnih.govmicrobiologyresearch.org

Oscillatoria agardhii (now known as Planktothrix agardhii) is a freshwater cyanobacterium that produces both oscillol 2,2'-difucoside and oscillol 2,2'-dirhamnoside. microbiologyresearch.orgalgaebase.org Another notable cyanobacterium, Gloeobacter violaceus, which is considered a primitive cyanobacterium due to its lack of thylakoids, produces (2S,2'S)-oscillol 2,2'-di(α-L-fucoside) as a major carotenoid alongside β-carotene. nih.govnih.govplos.org The presence of this specific fucoside derivative is considered a characteristic feature supporting the unique phylogenetic position of Gloeobacter. nih.gov

The sugar moieties attached to the oscillol backbone can vary among different cyanobacteria, including fucose, rhamnose, and chinovose. microbiologyresearch.org

Table 2: (2S,2'S)-Oscillol Derivatives in Cyanobacteria

Species	(2S,2'S)-Oscillol Derivative
Oscillatoria agardhii	oscillol 2,2'-difucoside, oscillol 2,2'-dirhamnoside
Gloeobacter violaceus	(2S,2'S)-oscillol 2,2'-di(α-L-fucoside)

The distribution of oscillol-related compounds extends to other bacterial phyla as well. The thermophilic bacterium Thermomicrobium roseum produces oscillol diglycosides as its major carotenoid. nih.govasm.org While the core structure is (2S,2'S)-oscillol, the exact nature of the attached sugar moieties in T. roseum has not been fully determined. nih.govplos.org It is known, however, that these glycosides are further modified by the addition of acyl chains, resulting in highly hydrophobic pigments. nih.govplos.org The biosynthesis in T. roseum is thought to proceed via lycopene (B16060) to form the (2S,2'S)-oscillol backbone, which is then glycosylated. nih.govresearchgate.net

Distribution in Cyanobacteria (e.g., Oscillatoria agardhii, Gloeobacter violaceus)

Biological Context of Glycosylated (2S,2'S)-Oscillol Forms

The sugar units (glycoside moieties) attached to the (2S,2'S)-oscillol core are not random and exhibit specificity depending on the organism. In cyanobacteria, the glycoside moieties of oscillol 2,2'-diglycosides are typically methylpentoses such as rhamnose, fucose, or chinovose. microbiologyresearch.org For instance, Gloeobacter violaceus specifically produces the difucoside derivative, (2S,2'S)-oscillol 2,2'-di(α-L-fucoside). nih.govnih.govcore.ac.uk Similarly, Gemmatimonas aurantiaca is characterized by the presence of a dirhamnoside, (2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside). microbiologyresearch.org This contrasts with carotenoid glycosides found in other bacterial phyla like Chlorobi, Chloroflexi, and Proteobacteria, which are usually glucosides. microbiologyresearch.org The presence of methylpentoside moieties in both Cyanobacteria and Gemmatimonadetes is a noteworthy chemotaxonomic link. microbiologyresearch.org In Thermomicrobium roseum, while the carotenoid core is oscillol diglycoside, the specific sugar moieties have not been definitively identified. nih.govplos.org

A crucial aspect of the natural occurrence of (2S,2'S)-oscillol is that its free form, the aglycone, has not been found in any natural source. microbiologyresearch.orgresearchgate.net In all documented cases, from cyanobacteria to Gemmatimonadetes and Thermomicrobium, the (2S,2'S)-oscillol molecule is always found as a glycoside, typically a diglycoside where both the C-2 and C-2' hydroxyl groups are linked to sugar moieties. microbiologyresearch.orgnih.gov This suggests that the glycosylation is an essential step in the biosynthetic pathway and that the resulting glycosylated compounds are the stable, functional forms within the cells.

Biological Roles and Functional Significance of 2s,2 S Oscillol

Photoprotective Mechanisms

A primary function of carotenoids, including (2S,2'S)-Oscillol, is to protect the photosynthetic apparatus from the damaging effects of excess light energy. vulcanchem.comfrontiersin.org Photosynthetic organisms must absorb light for energy conversion, but under high-intensity light, the absorbed energy can exceed the capacity of the photosynthetic chain, leading to the formation of harmful, highly reactive molecules. slideshare.netnih.gov (2S,2'S)-Oscillol participates in several key mechanisms to mitigate this photo-oxidative stress.

During photosynthesis, particularly under conditions where light energy is in excess, the reaction centers of Photosystem I (PSI) and Photosystem II (PSII) can inadvertently transfer energy or electrons to molecular oxygen (O₂), leading to the generation of Reactive Oxygen Species (ROS). nih.govthermofisher.com ROS are highly reactive molecules, such as superoxide (B77818) anion (O₂⁻) and hydrogen peroxide (H₂O₂), that can cause significant oxidative damage to proteins, lipids, and nucleic acids. nih.govcvphysiology.com

Carotenoids like (2S,2'S)-Oscillol are fundamental to the defense against ROS. vulcanchem.com Their system of conjugated double bonds allows them to effectively dissipate energy from excited molecules and quench ROS, neutralizing their reactivity before they can damage critical cellular components. vulcanchem.com This function is considered a general and vital role for carotenoids in phototrophic organisms. vulcanchem.comslideshare.net The presence of (2S,2'S)-oscillol derivatives in bacteria such as Gemmatimonas aurantiaca is believed to contribute significantly to the organism's ability to withstand photooxidative damage. vulcanchem.com

Among the most damaging ROS is singlet oxygen (¹O₂), a highly energetic form of oxygen primarily generated at the reaction center of PSII. nih.gov If not rapidly quenched, singlet oxygen can lead to the rapid degradation of key photosynthetic proteins, such as the D1 protein of the PSII reaction center. frontiersin.org Carotenoids are exceptionally efficient quenchers of singlet oxygen. lipidbank.jpnih.gov They can accept the excess energy from ¹O₂ through a physical quenching mechanism, converting it back to the harmless triplet ground state (³O₂) while releasing the absorbed energy as heat.

In addition to quenching singlet oxygen, (2S,2'S)-Oscillol can act as a scavenger of other free radicals. phcogj.commdpi.com A free radical is a molecule containing one or more unpaired electrons, which makes it highly unstable and reactive. wikipedia.orgresearchgate.net (2S,2'S)-Oscillol can donate an electron to neutralize a free radical, a process known as chemical scavenging, thereby terminating the damaging chain reactions these radicals can initiate. Research on carotenoids from various organisms confirms that free radical scavenging is a key aspect of their antioxidant and photoprotective function. phcogj.comjabonline.in In Gemmatimonas phototrophica, the high ratio of carotenoids, including oscillol derivatives, to bacteriochlorophyll (B101401) suggests a primary role in photoprotection, which encompasses singlet oxygen quenching and radical scavenging, rather than light harvesting. pnas.org

Table 1: Photoprotective Functions of (2S,2'S)-Oscillol

Mechanism	Target Species	Description	Significance
ROS Quenching	General Reactive Oxygen Species (e.g., O₂⁻, H₂O₂)	Neutralizes highly reactive oxygen-containing molecules generated during metabolic processes like photosynthesis.	Prevents widespread oxidative damage to cellular lipids, proteins, and DNA. nih.gov
Singlet Oxygen Scavenging	Singlet Oxygen (¹O₂)	Absorbs energy from the highly reactive ¹O₂ molecule, returning it to its harmless ground state (³O₂). nih.gov	Protects the Photosystem II reaction center from rapid degradation and preserves photosynthetic function. frontiersin.org
Free Radical Scavenging	Molecules with unpaired electrons	Donates an electron to stabilize unstable free radicals, halting damaging chain reactions. mdpi.com	Limits lipid peroxidation and other radical-mediated damage to cellular structures.

Known Biological Functions

Role in Photoprotection

A primary function attributed to carotenoids, including (2S,2'S)-Oscillol, is photoprotection. core.ac.ukvulcanchem.com These pigments can protect cells from photooxidative damage by quenching reactive oxygen species and dissipating excess light energy. vulcanchem.com This is a crucial role, even in non-photosynthetic organisms that are exposed to light. plos.org

Advanced Analytical Methodologies for 2s,2 S Oscillol Research

Spectroscopic Techniques for Structural Elucidation

Spectroscopic methods are indispensable for the detailed structural analysis of (2S,2'S)-oscillol, providing insights into its connectivity, stereochemistry, and functional group composition.

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for the complete structural and stereochemical determination of (2S,2'S)-oscillol and its derivatives. blogspot.comlibretexts.orgjeol.com Due to the molecule's symmetry, ¹H and ¹³C NMR spectra show a set of signals corresponding to one half of the structure. researchgate.net

¹H NMR analysis, often conducted after acetylation of the hydroxyl groups to improve solubility and prevent signal overlap, provides key information about the protons in the molecule. researchgate.net The chemical shifts (δ), signal multiplicities, and coupling constants (J) are compared with data from related known structures to assign the protons. researchgate.net Two-dimensional NMR techniques such as Correlation Spectroscopy (COSY) and Nuclear Overhauser Effect Spectroscopy (NOESY) are employed to establish proton-proton connectivities and through-space proximities, respectively, which are vital for confirming the stereochemistry. mdpi.com

¹³C NMR spectroscopy complements the proton data by identifying the chemical environments of the carbon atoms. msu.edu The chemical shifts are sensitive to the local electronic structure, allowing for the assignment of each carbon in the oscillol backbone. libretexts.org Heteronuclear multiple-bond correlation (HMBC) and heteronuclear single-quantum coherence (HSQC) experiments are used to correlate proton and carbon signals, completing the connectivity map of the molecule.

Table 1: Representative ¹H NMR Data for an Acetylated (2S,2'S)-Oscillol Derivative

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-2	~5.1	m	-
H-4	~5.9	d	~15.0
Methyl Protons	~1.9	s	-
Olefinic Protons	6.2-6.8	m	-

Note: The data presented are generalized from typical values for similar carotenoid structures and may vary based on solvent and specific derivatization. The symmetrical nature of the molecule means assignments apply to both ends (e.g., H-2 and H-2').

Mass spectrometry (MS) is critical for determining the molecular weight of (2S,2'S)-oscillol and for obtaining structural information through fragmentation analysis (MS/MS). acs.orgwikipedia.org High-resolution mass spectrometry provides the accurate mass of the molecular ion, which allows for the determination of the elemental composition.

Tandem mass spectrometry (MS/MS) is used to induce fragmentation of the parent ion. scielo.br The resulting fragment ions provide valuable information about the structure of the molecule. For oscillol and its glycosylated derivatives, fragmentation patterns can reveal the nature of the polyene chain and the identity of any attached sugar moieties. escholarship.org The fragmentation of the polyene chain typically involves successive losses of toluene (B28343) and other neutral fragments.

Table 2: Key Mass Spectrometry Data for (2S,2'S)-Oscillol Derivatives

Ion	m/z (mass-to-charge ratio)	Method	Inference
[M+H]⁺ of (2S,2'S)-Oscillol	569	ESI-MS	Molecular weight of the parent compound.
[M-H]⁻ of (2S,2'S)-Oscillol Dirhamnoside	891	MALDI-TOF MS	Molecular weight of the glycosylated form. researchgate.net
Fragment Ion	Variable	MS/MS	Structural information from fragmentation patterns. scielo.br

UV-Visible (UV-Vis) spectroscopy is used to characterize the conjugated polyene system of (2S,2'S)-oscillol, which acts as a chromophore. vulcanchem.comlibretexts.org The absorption spectrum typically shows three characteristic peaks, with the main absorption maximum (λmax) providing information about the length of the conjugated double bond system. researchgate.net For acyclic carotenoids like oscillol with 13 conjugated double bonds, the λmax is typically in the range of 490-530 nm. researchgate.net

Infrared (IR) spectroscopy is employed to identify the functional groups present in the molecule. mrclab.com The key absorptions for (2S,2'S)-oscillol include a broad band in the region of 3300-3500 cm⁻¹ corresponding to the O-H stretching of the hydroxyl groups, and peaks in the region of 2850-2960 cm⁻¹ due to C-H stretching of the alkyl groups. drawellanalytical.com The presence of C=C double bonds is indicated by absorptions around 1650 cm⁻¹. spectroscopyonline.com

Table 3: Spectroscopic Data (UV-Vis and IR) for (2S,2'S)-Oscillol Derivatives

Technique	Wavelength/Wavenumber	Assignment
UV-Vis	~469, 494, 528 nm	Conjugated polyene system (13 double bonds). researchgate.net
IR	~3400 cm⁻¹	O-H stretch (hydroxyl groups).
IR	~2920 cm⁻¹	C-H stretch (alkyl groups).
IR	~1650 cm⁻¹	C=C stretch (alkene).

The chirality of (2S,2'S)-oscillol is confirmed using optical rotation and circular dichroism (CD) spectroscopy. wikipedia.orgjasco-global.com Optical rotation measures the rotation of plane-polarized light by a chiral molecule and is reported as the specific rotation [α]. The sign and magnitude of the specific rotation are characteristic of the enantiomer.

Circular dichroism spectroscopy measures the differential absorption of left and right circularly polarized light. libretexts.org The CD spectrum of a chiral molecule is highly sensitive to its three-dimensional structure. The CD spectrum of acetylated (2S,2'S)-oscillol derivatives is compatible with that of other known (2S,2'S)-configured carotenoids, confirming the stereochemistry at the C-2 and C-2' positions. researchgate.net

UV-Visible (UV-Vis) and Infrared (IR) Spectroscopy for Chromophore and Functional Group Characterization

Chromatographic Separation Techniques

Chromatographic techniques are essential for the isolation, purification, and quantification of (2S,2'S)-oscillol from complex mixtures. nih.govwikipedia.org

High-Performance Liquid Chromatography (HPLC) is the primary method for the analysis and purification of (2S,2'S)-oscillol and its derivatives. researchgate.netplos.org Reversed-phase HPLC, typically using a C18 column, is commonly employed for the separation of carotenoids.

The mobile phase usually consists of a mixture of solvents such as methanol, acetonitrile, and water, often run in a gradient to achieve optimal separation. researchgate.net Detection is typically performed using a photodiode array (PDA) detector, which can acquire UV-Vis spectra of the eluting peaks, aiding in their identification. plos.org The retention time of (2S,2'S)-oscillol is dependent on the specific HPLC conditions used. For quantitative analysis, a calibration curve is generated using a standard of known concentration.

Table 4: Typical HPLC Conditions for (2S,2'S)-Oscillol Analysis

Parameter	Condition
Column	Reversed-phase C18 (e.g., 4.6 x 250 mm, 5 µm). internationaloliveoil.org
Mobile Phase	Gradient of methanol/water or acetonitrile/methanol/water. researchgate.net
Flow Rate	~1.0 - 2.0 mL/min. researchgate.net
Detection	UV-Vis Photodiode Array (PDA) at ~494 nm. researchgate.net

Gas Chromatography (GC) for Volatile Metabolite Profiling (General Context)

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile metabolites. nih.govthermofisher.com In the context of carotenoid research, GC-MS is particularly useful for profiling the volatile organic compounds (VOCs) that may be associated with the metabolic pathways involving (2S,2'S)-Oscillol or its precursors. frontiersin.orgnih.gov

GC-MS based metabolomics is ideal for identifying and quantifying small molecules with molecular weights under 650 daltons, a category that includes various acids, alcohols, and esters. nih.gov However, for many non-volatile metabolites, a chemical derivatization step is necessary to increase their volatility and thermal stability for GC analysis. nih.govthermofisher.com This two-step process often involves methoximation of carbonyl groups followed by silylation of polar functional groups like –COOH, -OH, -NH, and –SH. thermofisher.com

The primary advantages of GC-MS in metabolomics include its high chromatographic separation power, reproducible retention times, and robust quantification. thermofisher.com Furthermore, the electron ionization (EI) used in GC-MS generates stable and reproducible fragmentation patterns, which are invaluable for compound identification through comparison with established spectral libraries such as NIST and Wiley. thermofisher.com

While volatile profiling is less common in general metabolomics compared to the analysis of primary metabolites, it finds significant application in specific research areas like plant science. nih.gov The dynamic changes in VOC concentrations can be monitored over time to reveal different metabolic profiles, such as release proportional to bacterial load, a temporary maximum, or uptake as a material or energy source. frontiersin.org

Integrated Analytical Platforms

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a cornerstone technique for the comprehensive identification of metabolites, including complex molecules like (2S,2'S)-Oscillol and its glycosides. ijpras.commdpi.comchromatographyonline.com This method offers broad metabolite coverage due to its compatibility with various column chemistries, such as reversed-phase liquid chromatography (RPLC) for non-polar to moderately polar compounds and hydrophilic interaction liquid chromatography (HILIC) for polar and ionic compounds. thermofisher.com Unlike GC-MS, LC-MS does not typically require derivatization for polar molecules. thermofisher.com

A significant advantage of LC-MS is the presence of the precursor or molecular ion, which is crucial for searching metabolite databases like METLIN and online fragmentation libraries such as mzCloud. thermofisher.com High-resolution mass spectrometry (HRMS) systems, like Orbitrap and time-of-flight (TOF) analyzers, allow for the calculation of empirical formulae from the molecular ions, greatly aiding in the identification of unknown metabolites. ijpras.comthermofisher.com

Targeted metabolomics using LC-MS/MS, often with a triple-quadrupole (QqQ) mass spectrometer in selected reaction monitoring (SRM) mode, provides high sensitivity and robustness for quantifying specific known metabolites. mdpi.com For untargeted metabolomics, data-dependent acquisition (DDA) is commonly used to acquire MS/MS data. nih.gov However, conventional DDA methods can have low MS/MS coverage for complex samples. Novel approaches, such as target-directed DDA with time-staggered precursor ion lists, have been developed to improve MS/MS acquisition and enhance metabolite identification, especially for low-abundance compounds. nih.gov

The complexity of biological samples often necessitates advanced separation techniques. Two-dimensional liquid chromatography (LC×LC) coupled with HRMS offers increased peak capacity and resolving power, which is particularly beneficial for analyzing highly complex mixtures. nih.gov This technique can couple different chromatographic methods, such as hydrophobic interaction chromatography (HIC) with RPLC, to achieve superior separation. nih.gov

For the unambiguous structural assignment of complex molecules like (2S,2'S)-Oscillol, a single analytical technique is often insufficient. The coupling of chromatographic separation with various spectroscopic methods provides complementary information that is essential for definitive characterization. frontiersin.org

The combination of liquid chromatography with mass spectrometry (LC-MS) is a powerful tool for separating and identifying molecules based on their mass-to-charge ratio and fragmentation patterns. frontiersin.org However, for isomeric compounds that have identical masses, MS alone cannot differentiate them. In such cases, the retention time from the chromatography provides an additional layer of identification. nih.gov

Reverse phase high-performance liquid chromatography (RP-HPLC) has been successfully used to analyze the pigment composition of organisms containing (2S,2'S)-oscillol 2,2'-di-(alpha-l-rhamnoside). In these studies, RP-HPLC separates the different carotenoids and bacteriochlorophylls, which are then detected by UV-Vis spectrophotometry at specific wavelengths.

For even more definitive structural elucidation, the hyphenation of liquid chromatography with nuclear magnetic resonance (NMR) spectroscopy (LC-NMR) is an indispensable tool. mdpi.com While MS provides information on molecular weight and fragmentation, NMR provides detailed information about the chemical structure and stereochemistry of a molecule. mdpi.com This is particularly important for complex natural products where subtle structural differences can have significant biological implications. Two-dimensional NMR experiments can further reveal the connectivity of atoms within the molecule. mdpi.com

The coupling of chromatography with surface-enhanced Raman spectroscopy (SERS) is another promising approach that combines the high separation efficiency of chromatography with the high sensitivity and structural information provided by SERS. frontiersin.org

The following table summarizes the application of coupled chromatographic and spectroscopic methods in the analysis of (2S,2'S)-Oscillol and related compounds.

Analytical Technique	Application in (2S,2'S)-Oscillol Research	Key Information Provided
RP-HPLC-UV/Vis	Separation and quantification of carotenoids, including oscillol derivatives.	Retention time, UV/Vis absorption spectrum.
LC-MS/MS	Identification and quantification of oscillol and its glycosides in complex mixtures. ijpras.comthermofisher.com	Retention time, precursor ion mass, fragmentation pattern. ijpras.comthermofisher.com
LC-HRMS	Accurate mass measurement for elemental composition determination. ijpras.comthermofisher.com	High-resolution mass of precursor and fragment ions. ijpras.com
LC-NMR	Unambiguous structural elucidation and stereochemical assignment. mdpi.com	Detailed structural information, including atom connectivity and stereochemistry. mdpi.com

Liquid Chromatography–Mass Spectrometry (LC-MS/MS) for Comprehensive Metabolite Identification

Methodological Considerations in Trace Analysis

In the analysis of compounds like (2S,2'S)-Oscillol, which may be present at very low concentrations, the concepts of Limit of Detection (LOD) and Limit of Quantitation (LOQ) are critical performance characteristics of the analytical method. iupac.orgloesungsfabrik.de

The Limit of Detection (LOD) is the lowest concentration of an analyte that can be reliably distinguished from the background noise, though not necessarily quantified with acceptable precision and accuracy. loesungsfabrik.de It is often determined by analyzing a series of low-concentration samples and is typically defined as the concentration that gives a signal-to-noise ratio (S/N) of 3:1. loesungsfabrik.de Another common approach is to calculate it as 3 times the standard deviation of the blank measurements (3*SD₀). inorganicventures.com

The Limit of Quantitation (LOQ) is the lowest concentration of an analyte that can be determined with a specified level of precision and accuracy. loesungsfabrik.de The LOQ is crucial for quantitative studies where reliable measurements are necessary. It is commonly defined as the concentration that provides a signal-to-noise ratio of 10:1 or is calculated as 10 times the standard deviation of the blank (10*SD₀). loesungsfabrik.deinorganicventures.com

The determination of LOD and LOQ should ideally be performed using a matrix that matches the actual samples to account for any matrix effects. inorganicventures.com These limits are fundamental for planning chemical analysis and ensuring that the chosen method can meet the measurement requirements. iupac.org For instance, in environmental monitoring or biomedical studies, regulatory agencies may set permissible limits for certain compounds near the analytical detection limits, making the accurate determination of LOD and LOQ essential. api.org

The following table outlines the common methods for estimating LOD and LOQ.

Parameter	Definition	Common Estimation Methods
Limit of Detection (LOD)	The lowest analyte concentration that can be reliably detected. loesungsfabrik.de	Signal-to-Noise Ratio (S/N) of 3:1. loesungsfabrik.de 3 * Standard Deviation of the blank (3SD₀). inorganicventures.com
Limit of Quantitation (LOQ)	The lowest analyte concentration that can be reliably quantified with acceptable precision and accuracy. loesungsfabrik.de	Signal-to-Noise Ratio (S/N) of 10:1. loesungsfabrik.de 10 * Standard Deviation of the blank (10SD₀). inorganicventures.com

Future Research Directions and Unexplored Avenues

Elucidation of Undefined Enzymatic Steps and Novel Genes in (2S,2'S)-Oscillol Biosynthesis

The proposed biosynthetic pathway of (2S,2'S)-oscillol begins with the synthesis of isopentenyl pyrophosphate via the non-mevalonate (DXP) pathway, leading to lycopene (B16060) through the action of enzymes such as geranylgeranyl pyrophosphate synthase (CrtE), phytoene (B131915) synthase (CrtB), and phytoene desaturase (CrtI). microbiologyresearch.org From lycopene, the pathway to (2S,2'S)-oscillol 2,2'-dirhamnoside involves carotenoid 1,2-hydratase (CruF) and carotenoid 2-O-rhamnosyltransferase (CruG). microbiologyresearch.org

However, a critical gap in this proposed pathway is the absence of an identified 2,2'-hydroxylase responsible for the hydroxylation at the C-2 and C-2' positions. vulcanchem.comnih.gov This enzymatic step is crucial for the formation of the (2S,2'S)-oscillol core structure. In the thermophile Thermomicrobium roseum, while a 1,1'-hydroxylase has been identified, the gene(s) for the 2,2'-hydroxylation function remain unknown. plos.org Similarly, in the biosynthesis of sioxanthin and deinoxanthin, a 2'-hydroxylase has not been identified, suggesting this may be a more widespread challenge in characterizing carotenoid biosynthesis. nih.gov Future research must focus on identifying and characterizing this missing hydroxylase and any other undefined enzymes and their corresponding genes to complete the picture of (2S,2'S)-oscillol biosynthesis. This could involve techniques such as comparative genomics, transcriptomics, and functional characterization of candidate genes.

Investigation of Novel (2S,2'S)-Oscillol Glycosides and Analogues

The discovery of (2S,2'S)-oscillol derivatives in organisms outside of cyanobacteria has opened the door to finding a wider variety of related compounds. In Gemmatimonas aurantiaca, the major carotenoid is (2S,2'S)-oscillol 2,2'-di-(α-L-rhamnoside), but a novel minor carotenoid, (2S)-deoxyoscillol 2-(α-L-rhamnoside), has also been identified. vulcanchem.comnih.gov This indicates that variations in the glycosylation of the oscillol backbone can and do occur.

Further exploration of different microbial species, particularly within the phylum Gemmatimonadetes, is likely to reveal a greater diversity of oscillol glycosides and analogues. For instance, Gemmatimonas phototrophica AP64 produces oscillol 2,2'-dirhamnosides as its main carotenoids. researchgate.net The nature of the sugar moieties attached to the oscillol core can also vary, with fucosides, chinovosides, and methylfucosides being possibilities, as seen in other carotenoid glycosides. asm.org The identification of these novel structures is important as glycosylation can significantly alter the physical properties of carotenoids, such as their solubility and interactions with cell membranes. vulcanchem.com

Organism	Known (2S,2'S)-Oscillol Derivatives
Gemmatimonas aurantiaca	(2S,2'S)-Oscillol 2,2'-di-(α-L-rhamnoside), (2S)-Deoxyoscillol 2-(α-L-rhamnoside) vulcanchem.comnih.gov
Gemmatimonas phototrophica AP64	Oscillol 2,2'-dirhamnosides researchgate.net
Gloeobacter violaceus	(2S,2'S)-oscillol 2,2'-di(α-L-fucoside) lipidbank.jp
Arthrospira platensis	Oscillol 2,2'-dimethylpentoside (mixture of fucoside and chinovoside) oup.com

Deeper Understanding of Ecological and Physiological Roles Across Diverse Microbial Phyla

The presence of (2S,2'S)-oscillol and its glycosides was once thought to be restricted to a limited number of cyanobacteria. nih.gov However, its discovery in the phylum Gemmatimonadetes, specifically in Gemmatimonas aurantiaca and Gemmatimonas phototrophica, has raised significant evolutionary questions, suggesting either convergent evolution or horizontal gene transfer of the biosynthetic pathway. vulcanchem.com This expanded distribution across distantly related bacterial phyla necessitates a deeper investigation into the compound's ecological and physiological functions. vulcanchem.compnas.org

In photosynthetic organisms, carotenoids like (2S,2'S)-oscillol are known to play roles in photoprotection by quenching reactive oxygen species and dissipating excess light energy. vulcanchem.com In non-phototrophic bacteria, they likely serve as antioxidants. plos.org Furthermore, the incorporation of these molecules into bacterial membranes can affect their fluidity and permeability, suggesting a role in membrane stabilization. vulcanchem.complos.org In the thermophile Thermomicrobium roseum, it is proposed that glycosylated carotenoids are crucial for adapting the cell membrane to its high-temperature environment. plos.org Future studies should aim to elucidate the specific contributions of (2S,2'S)-oscillol and its various glycosylated forms to the fitness and survival of different microorganisms in their respective ecological niches.

Development of High-Throughput Analytical Methodologies for (2S,2'S)-Oscillol Profiling

The identification and quantification of (2S,2'S)-oscillol and its derivatives currently rely on established analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). creative-proteomics.comnih.gov These methods, while powerful, can be time-consuming and may require significant sample preparation, including extraction and purification steps. creative-proteomics.comcreative-proteomics.com

To facilitate broader screening of microbial sources for novel oscillol-related compounds and to enable more efficient monitoring of their production, there is a need for the development of high-throughput analytical methodologies. Techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with detectors such as Evaporative Light Scattering Detectors (ELSD) have shown promise for the analysis of other polyols and saccharides and could be adapted for oscillol profiling. muni.cz The development of such methods would accelerate research into the diversity and distribution of these compounds in nature.

Genetic Engineering Strategies for Biosynthetic Pathway Manipulation and Enhanced Production

With the identification of key genes in the (2S,2'S)-oscillol biosynthetic pathway, such as crtE, crtB, crtI, cruF, and cruG, the door is open for genetic engineering strategies to manipulate this pathway. microbiologyresearch.orgnih.gov The ability to genetically modify carotenoid biosynthesis has been demonstrated in other systems, such as the production of β-carotene in "Golden Rice" through the expression of phytoene synthase (PSY) and a bacterial phytoene desaturase (crtI). frontiersin.org

Similar approaches could be applied to enhance the production of (2S,2'S)-oscillol and its derivatives. This could involve overexpressing rate-limiting enzymes, knocking out competing pathways, or introducing the entire biosynthetic pathway into a suitable heterologous host for industrial-scale production. frontiersin.orgyoutube.com Such efforts could lead to a sustainable supply of these compounds for further research and potential biotechnological applications. The modular nature of some carotenoid biosynthetic pathways, where genes can be exchanged or added to create new compounds, also presents exciting possibilities for generating novel oscillol analogues with unique properties. nih.gov

Q & A

Basic Research Questions

Q. How can researchers formulate precise and testable research questions for studying (2S,2'S)-Oscillol's biosynthesis pathways?

• Methodology : Apply the PICOT framework (Population, Intervention, Comparison, Outcome, Time) to structure questions. For example:

• Population: (2S,2'S)-Oscillol biosynthesis intermediates.
• Intervention: Enzymatic vs. chemical synthesis methods.
• Outcome: Yield efficiency and stereochemical fidelity.
• Time: Reaction kinetics over 24–72 hours.
  • Use the FLOAT method to ensure questions are focused, logical, and achievable within resource constraints .
  • Refine scope to avoid overbroad or narrow inquiries (e.g., "How do pH and temperature affect enzyme specificity in Oscillol biosynthesis?" vs. "What is Oscillol?") .

Q. What experimental methodologies are recommended for synthesizing (2S,2'S)-Oscillol with high enantiomeric purity?

• Methodology :

• Asymmetric catalysis : Use chiral ligands (e.g., BINAP) with transition metals (Ru, Rh) to control stereochemistry .
• Chiral chromatography : Employ HPLC with polysaccharide-based columns (e.g., Chiralpak® AD-H) for enantiomer separation.
• Validation : Confirm purity via polarimetry and circular dichroism (CD) spectroscopy.
  • Document protocols in replicable detail, including solvent grades, temperature control (±0.5°C), and catalyst loading ratios .

Q. How should researchers design controlled experiments to assess (2S,2'S)-Oscillol's stability under varying environmental conditions?

• Methodology :

• Variables : Test pH (3–10), temperature (4°C–50°C), and light exposure.
• Controls : Include inert atmosphere (N₂/Ar) and antioxidant additives (e.g., BHT).
• Analytical tools : Monitor degradation via LC-MS and UV-Vis spectroscopy at timed intervals (0, 24, 48 hours).
  • Use factorial design to identify interaction effects between variables .

Advanced Research Questions

Q. How can contradictory data regarding (2S,2'S)-Oscillol's catalytic activity in different solvent systems be systematically analyzed?

• Methodology :

• Data triangulation : Compare results across polar aprotic (DMF, DMSO) vs. nonpolar solvents (hexane, toluene).
• Statistical reconciliation : Apply ANOVA to assess solvent polarity’s impact on reaction rates (p < 0.05).
• Error sources : Quantify solvent purity, dissolved oxygen, and hygroscopicity .
  • Use iterative qualitative analysis to refine hypotheses (e.g., "Does solvent viscosity explain rate discrepancies?") .

Q. What advanced spectroscopic techniques are critical for resolving ambiguities in (2S,2'S)-Oscillol's stereochemical configuration?

• Methodology :

• X-ray crystallography : Resolve absolute configuration via single-crystal diffraction (CCDC deposition recommended).
• NMR NOE experiments : Confirm spatial proximity of stereogenic centers through nuclear Overhauser effects.
• Time-resolved CD : Monitor conformational changes under dynamic conditions (e.g., temperature ramps) .

Q. How can researchers optimize multi-step synthesis protocols for (2S,2'S)-Oscillol to address low yield and scalability challenges?

• Methodology :

• Design of Experiments (DOE) : Use response surface methodology to optimize parameters (e.g., catalyst loading, reaction time).
• Flow chemistry : Improve scalability via continuous reactors with in-line purification.
• Kinetic profiling : Identify rate-limiting steps using stopped-flow techniques .

Q. What statistical approaches are appropriate for reconciling conflicting bioactivity data of (2S,2'S)-Oscillol across different cell-based assays?

• Methodology :

• Meta-analysis : Aggregate data from independent studies (≥3 replicates) to calculate effect sizes (Cohen’s d).
• Hierarchical modeling : Account for variability in cell lines (e.g., HEK293 vs. HeLa) and assay conditions (e.g., serum concentration) .
• Sensitivity analysis : Rank variables (e.g., incubation time, dye concentration) by impact on IC₅₀ values .

Q. How should interdisciplinary research questions integrating computational chemistry and experimental data be structured for studying (2S,2'S)-Oscillol's structure-function relationships?

• Methodology :

• Molecular dynamics (MD) simulations : Predict binding affinities to target proteins (e.g., 5-HT receptors).
• Density Functional Theory (DFT) : Calculate thermodynamic stability of stereoisomers.
• Validation : Corrogate computational predictions with SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) data .